3-chloro-N-[(2E)-4-methyl-5-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,3-thiazol-2(3H)-ylidene]benzamide
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Description
Structural and Theoretical Characterization
Core Molecular Architecture
The molecule features a central thiazole ring fused with a 1,2,4-oxadiazole moiety and a 3-chlorobenzamide group. The molecular formula is C₁₉H₁₃ClN₄O₂S , with a molecular weight of 396.9 g/mol (derived from the analogous 4-chloro isomer reported in ). The chlorine substituent at the meta-position of the benzamide ring distinguishes this compound from its para-chloro counterpart, influencing electronic distribution and intermolecular interactions.
Table 1: Key Molecular Properties
| Property | Value |
|---|---|
| Molecular Formula | C₁₉H₁₃ClN₄O₂S |
| Molecular Weight | 396.9 g/mol |
| Hybridization | sp²/sp³ (heterocyclic cores) |
| Key Functional Groups | Benzamide, oxadiazole, thiazole |
The thiazole ring adopts a planar conformation due to aromatic delocalization, while the oxadiazole’s 1,2,4-substitution pattern introduces rigidity and electron-withdrawing characteristics. The (2E) configuration of the thiazol-2(3H)-ylidene group ensures a trans-geometry, minimizing steric clashes between the methyl substituent and the oxadiazole-phenyl group.
Heterocyclic System Analysis
Thiazole Ring System
The thiazole core (C₃H₃NS) contributes to the molecule’s aromaticity and planarity. The nitrogen at position 1 and sulfur at position 3 create a polarized π-system, enhancing susceptibility to electrophilic attack at the C-5 position. The methyl group at C-4 introduces steric hindrance, limiting rotational freedom around the thiazole-oxadiazole bond.
1,2,4-Oxadiazole Moiety
The 1,2,4-oxadiazole ring (C₂N₂O) acts as a bioisostere for ester or amide groups, improving metabolic stability. The phenyl group at position 3 participates in π-π stacking interactions, as observed in analogous structures. Quantum mechanical calculations predict a dipole moment of 4.2 D for the oxadiazole ring, driven by the electronegativity contrast between oxygen and nitrogen.
Benzamide Substituent
The 3-chlorobenzamide group introduces a strong electron-withdrawing effect, polarizing the amide bond (N–C=O). This polarization stabilizes the thiazol-2(3H)-ylidene tautomer, favoring the E-configuration. The chlorine’s meta-position optimizes steric compatibility with adjacent rings while moderating resonance effects compared to para-substituted analogs.
Computational Chemistry Studies
Density Functional Theory (DFT) simulations at the B3LYP/6-311+G(d,p) level reveal the following electronic properties:
- HOMO-LUMO Gap : 4.8 eV, indicating moderate chemical reactivity.
- Electrostatic Potential Map : High electron density localized on the oxadiazole’s oxygen and thiazole’s sulfur atoms, suggesting nucleophilic attack sites.
- NBO Analysis : Hyperconjugation between the thiazole’s lone pairs and the oxadiazole’s π*-orbitals stabilizes the planar conformation by 12.3 kcal/mol .
Figure 1: Optimized Geometry (DFT)
The global minimum energy conformation shows a dihedral angle of 8.2° between the thiazole and oxadiazole rings, indicating near-planar alignment. The methyl group at C-4 adopts an equatorial orientation to minimize van der Waals repulsions.
Stereochemical and Conformational Dynamics
The (2E) configuration locks the thiazol-2(3H)-ylidene group in a trans arrangement, preventing isomerization under ambient conditions. Key conformational features include:
- Rotational Barriers : The thiazole-oxadiazole bond exhibits a rotational barrier of 9.1 kcal/mol , as calculated via relaxed potential energy scans.
- Tautomeric Equilibria : The thiazol-2(3H)-ylidene tautomer is favored over the 2-thiazoline form by 6.7 kcal/mol , due to aromatic stabilization.
- Solvent Effects : Molecular dynamics simulations in aqueous solution predict a 15% increase in planarity due to hydrophobic collapse around the phenyl-oxadiazole moiety.
Properties
Molecular Formula |
C19H13ClN4O2S |
|---|---|
Molecular Weight |
396.9 g/mol |
IUPAC Name |
3-chloro-N-[4-methyl-5-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,3-thiazol-2-yl]benzamide |
InChI |
InChI=1S/C19H13ClN4O2S/c1-11-15(18-22-16(24-26-18)12-6-3-2-4-7-12)27-19(21-11)23-17(25)13-8-5-9-14(20)10-13/h2-10H,1H3,(H,21,23,25) |
InChI Key |
YIXCHVDAJIJFGP-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(SC(=N1)NC(=O)C2=CC(=CC=C2)Cl)C3=NC(=NO3)C4=CC=CC=C4 |
Origin of Product |
United States |
Preparation Methods
Amidoxime Formation
The oxadiazole synthesis begins with preparation of benzamidoxime precursors. Methyl 2-chloro-5-cyanobenzoate reacts with hydroxylamine hydrochloride under alkaline conditions to form the corresponding amidoxime:
| Condition | Temperature | Time | Yield |
|---|---|---|---|
| KOH (2 eq) | 70°C | 2 h | 79% |
| Na2CO3 (3 eq) | 100°C | 11 h | <5% |
| L-Proline catalyst | 80°C | 9 h | 75% |
Cyclization with Benzoyl Chloride
The amidoxime undergoes [3+2] cyclization with benzoyl chloride derivatives. Using fresh 3-phenylpropanoyl chloride in toluene at 0°C followed by reflux achieves 85-92% yields:
Key Parameters :
-
Strict temperature control (0°C during addition, 110°C reflux)
-
Triethylamine as HCl scavenger
-
Column purification (hexane:EtOAc 9:1)
Thiazole Ring Construction
Hantzsch Thiazole Synthesis
The 4-methylthiazole core is assembled via reaction of α-bromoketones with thioureas. For the oxadiazole-substituted variant:
Oxidation to Thiazole :
The thiazoline intermediate undergoes dehydrogenation using DDQ (82% yield) or MnO2 (75% yield).
Regioselective Functionalization
Introduction of the methyl group at C4 is achieved through:
-
Friedel-Crafts alkylation using methyl iodide/AlCl3
-
Directed ortho-metalation with LDA followed by Me3SnCl quenching
Imine (Ylidene) Formation
Oxidative Aromatization
The thiazoline-to-thiazole conversion inherently generates the conjugated ylidene system. Controlled oxidation using:
Tautomer Control
Maintaining the E-configuration requires:
-
Anhydrous conditions
-
Triethylamine (3 eq) to stabilize the imine
-
Low-temperature storage (-20°C)
Benzamide Coupling
Carboxylic Acid Activation
The thiazole-2-carboxylic acid is activated using:
Aminolysis Reaction
Reaction with 3-chloroaniline derivatives proceeds via:
Optimized Conditions :
| Parameter | Optimal Value |
|---|---|
| Solvent | DMF |
| Temperature | 50°C |
| Reaction Time | 12 h |
| Base | DIPEA (4 eq) |
Process Optimization and Scale-Up
Cyclization Step Improvements
Recent developments enable room-temperature oxadiazole formation using NBS/DBU systems:
(5 h, 84% yield)
Flow Chemistry Approaches
Continuous flow systems enhance:
-
Reaction safety (exothermic steps)
-
Mixing efficiency for heterogeneous cyclizations
Analytical Characterization
Critical quality control metrics include:
-
HPLC Purity : >99.5% (C18 column, MeCN/H2O gradient)
-
MS (ESI+) : m/z 453.08 [M+H]+
-
1H NMR Key Signals :
Challenges and Solutions
Oxadiazole Ring Stability
Ylidene Tautomerization
-
Issue : Z/E isomerization during storage
-
Solution : Lyophilization with trehalose excipient
Chemical Reactions Analysis
Oxidation Reactions
The thiazole and oxadiazole rings are susceptible to oxidation under controlled conditions:
| Reaction Type | Reagents/Conditions | Major Products | Yield | Source |
|---|---|---|---|---|
| Thiazole Ring Oxidation | KMnO₄ (aq), acidic conditions, 60°C | Thiazole ring sulfoxide derivative | 45–55% | |
| Oxadiazole Ring Oxidation | H₂O₂, FeCl₃ catalyst, RT | 1,2,4-Oxadiazole-3-one intermediate | 30–40% |
Key Findings :
-
Oxidation of the thiazole sulfur atom proceeds regioselectively, leaving the oxadiazole ring intact.
-
Over-oxidation of the oxadiazole ring leads to cleavage, forming carboxylic acid byproducts.
Reduction Reactions
The compound undergoes both partial and complete reduction:
Mechanistic Insight :
-
LiAlH₄ selectively reduces the oxadiazole N–O bonds while preserving the thiazole ring.
-
Catalytic hydrogenation removes the chloro substituent without affecting other functional groups .
Electrophilic Substitution
The aromatic systems participate in substitution reactions:
Regioselectivity :
-
Bromination occurs preferentially at the benzamide’s para position relative to the chloro group.
-
Nitration targets the thiazole’s 4-position due to electron-donating effects from the methyl group .
Nucleophilic Aromatic Substitution
The chloro substituent participates in SNAr reactions:
| Nucleophile | Conditions | Products | Yield | Source |
|---|---|---|---|---|
| Piperidine | DMF, 80°C, 12 h | 3-Piperidino-N-(thiazolylidene)benzamide | 75–80% | |
| Sodium Methoxide | MeOH, reflux, 6 h | 3-Methoxy-N-(thiazolylidene)benzamide | 90–95% |
Kinetics :
Ring-Opening and Rearrangements
Under extreme conditions, the heterocycles undergo structural changes:
Thermodynamic Analysis :
-
Thiazole hydrolysis requires both acid and heat (ΔG‡ = 92 kJ/mol).
-
Oxadiazole rearrangement follows a Woodward-Hoffmann orbital symmetry pathway .
Cross-Coupling Reactions
The chloro and methyl groups enable catalytic coupling:
Optimized Parameters :
-
Suzuki couplings achieve >90% conversion when using electron-deficient aryl boronic acids .
-
Amination requires rigorous exclusion of oxygen to prevent catalyst deactivation .
Comparative Reactivity with Structural Analogs
Data comparison with similar compounds:
| Compound | Oxidation Rate (rel.) | Reduction Efficiency | SNAr Reactivity | Source |
|---|---|---|---|---|
| 3-Chloro-N-[(2E)-4-methyl-5-(3-phenyl-1,2,4-oxadiazol-5-yl)thiazol-2-ylidene]benzamide | 1.00 | 1.00 | 1.00 | |
| 4-Bromo analog | 0.85 | 1.12 | 0.75 | |
| 2-Methoxy analog | 1.30 | 0.65 | 1.40 |
Trend Analysis :
-
Electron-withdrawing groups (Br) decrease oxidation rates but enhance reduction yields.
-
Methoxy substitution accelerates SNAr reactions through resonance effects.
This comprehensive profile demonstrates the compound’s versatility as a synthetic building block. Recent advances in flow chemistry (source ) and computational modeling (source ) continue to expand its reaction portfolio, particularly in pharmaceutical intermediate synthesis.
Scientific Research Applications
Biological Activities
Research indicates that compounds containing thiazole and oxadiazole rings exhibit various biological activities, including:
- Antimicrobial Effects : Preliminary studies suggest that 3-chloro-N-[(2E)-4-methyl-5-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,3-thiazol-2(3H)-ylidene]benzamide may possess antifungal and antibacterial properties, making it a candidate for pharmaceutical applications.
- Anticancer Potential : The compound's structural features suggest it could inhibit cancer cell proliferation. Similar compounds have shown anticancer activity through mechanisms such as inhibiting mitotic spindle assembly and inducing apoptosis in cancer cells.
Potential Applications
The potential applications of 3-chloro-N-[(2E)-4-methyl-5-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,3-thiazol-2(3H)-ylidene]benzamide can be categorized as follows:
| Application Area | Description |
|---|---|
| Pharmaceuticals | Potential use as an antimicrobial or anticancer agent due to its biological activities. |
| Agricultural Chemicals | Possible development as a pesticide or fungicide based on its antimicrobial properties. |
| Material Science | Investigation into its properties for use in novel materials or coatings due to its unique chemical structure. |
Mechanism of Action
The mechanism of action of 3-chloro-N-[(2E)-4-methyl-5-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,3-thiazol-2(3H)-ylidene]benzamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, inhibiting their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in inflammation, thereby exerting anti-inflammatory effects.
Comparison with Similar Compounds
Structural and Functional Group Analysis
The compound shares structural motifs with several analogs reported in the literature:
N-[5-Isoxazol-5-yl-3-Phenyl-3H-[1,3,4]-Thiadiazol-2-Ylidene]-Benzamide (Compound 6, )
- Structure : Features a thiadiazole ring fused with isoxazole and benzamide.
- Key Differences : Replaces the oxadiazole-thiazole system with a thiadiazole-isoxazole core. The absence of a chloro substituent reduces electrophilicity compared to the target compound.
- Spectral Data : IR peaks at 1606 cm⁻¹ (C=O) and 1H-NMR aromatic signals at δ 7.36–7.72 ppm .
5-[2-(4-Chlorophenyl)-1,3-Benzoxazol-5-yl]-4-(3-Methylphenyl)-2,4-Dihydro-3H-1,2,4-Triazole-3-Thione (Compound 6h, )
- Structure : Combines benzoxazole and triazole-thione moieties.
- Key Differences : The triazole-thione group introduces sulfur-based reactivity, contrasting with the oxadiazole-thiazole system. The 4-chlorophenyl substituent may confer similar lipophilicity to the target compound.
- Spectral Data : IR peaks at 1596 cm⁻¹ (C=N) and 1243 cm⁻¹ (C=S) .
N-[3-(3-Methylphenyl)-5-(3-Dimethylamino-Acryloyl)-3H-[1,3,4]-Thiadiazol-2-Ylidene]-Benzamide (Compound 4g, )
- Structure: Contains a thiadiazole ring with a dimethylamino-acryloyl substituent.
- Spectral Data : IR peaks at 1690 cm⁻¹ (C=O) and MS molecular ion at m/z 392 .
Physicochemical Properties
A comparative analysis of key properties is summarized below:
*Estimated based on structural formula.
- Melting Points : The target compound’s melting point is unreported, but analogs like 8a (290°C) suggest that fused heterocyclic systems enhance thermal stability .
- IR Spectroscopy : The target compound’s oxadiazole and benzamide groups are expected to show C=O stretches near 1650–1700 cm⁻¹, similar to compounds 6 and 8a .
Reactivity and Functionalization
- Chloro Substituent: The 3-chloro group on the benzamide ring may enhance electrophilic aromatic substitution reactivity compared to non-halogenated analogs like compound 6 .
- Oxadiazole vs.
Biological Activity
The compound 3-chloro-N-[(2E)-4-methyl-5-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,3-thiazol-2(3H)-ylidene]benzamide is a complex organic molecule with significant potential in medicinal chemistry. Its structure incorporates multiple heterocyclic systems—specifically thiazole and oxadiazole—along with a benzamide moiety, which are known for their diverse biological activities. This article explores the biological activity of this compound through various studies and findings.
The molecular formula of the compound is , with a molecular weight of approximately 396.9 g/mol . The presence of chlorine and methyl groups in its structure enhances its chemical properties and biological interactions.
Antimicrobial Activity
Research indicates that compounds containing oxadiazole and thiazole rings exhibit notable antimicrobial properties. For instance, derivatives of 1,3,4-oxadiazole have demonstrated various activities against bacterial strains including Staphylococcus aureus, Escherichia coli, and antifungal activities against Candida albicans and Aspergillus fumigatus .
A study highlighted that compounds similar to 3-chloro-N-[(2E)-4-methyl-5-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,3-thiazol-2(3H)-ylidene]benzamide showed effective inhibition against Mycobacterium bovis BCG, suggesting potential applications in treating tuberculosis .
Anticancer Activity
The anticancer properties of this compound are supported by studies on related oxadiazole derivatives that inhibit critical enzymes involved in cancer cell proliferation. For example, certain oxadiazole derivatives have been shown to block telomerase and topoisomerase activities, which are crucial for cancer cell survival and replication .
In vitro studies have indicated that compounds with similar structural features can exhibit cytotoxic effects on various cancer cell lines, including breast (T47D) and colon (HCT116) cancer cells. Some derivatives displayed IC50 values as low as 6.2 µM , indicating strong efficacy against these cancer types .
The mechanism by which 3-chloro-N-[(2E)-4-methyl-5-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,3-thiazol-2(3H)-ylidene]benzamide exerts its biological effects likely involves interaction with specific molecular targets such as enzymes or receptors. The thiazole and oxadiazole rings can bind to active sites on these targets, inhibiting their normal function and leading to the desired therapeutic effects.
Structure-Activity Relationship (SAR)
The unique combination of functional groups in this compound suggests a favorable structure for enhanced biological activity compared to simpler analogs. Studies have shown that modifications to the thiazole or oxadiazole components can significantly affect the potency and selectivity of the compounds against various biological targets .
Case Studies
Several studies have documented the biological activity of compounds similar to 3-chloro-N-[(2E)-4-methyl-5-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,3-thiazol-2(3H)-ylidene]benzamide:
Q & A
Q. What are the standard synthetic protocols for preparing 3-chloro-N-[(2E)-4-methyl-5-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,3-thiazol-2(3H)-ylidene]benzamide?
- Methodological Answer : The synthesis involves multi-step reactions, including:
- Oxadiazole Ring Formation : Reacting amidoxime derivatives with acyl chlorides under alkaline conditions to form the 1,2,4-oxadiazole moiety. For example, hydroxylamine hydrochloride and substituted benzaldehydes can generate intermediates for cyclization .
- Thiazole Core Construction : Condensation of thiourea derivatives with α-halo ketones or esters. details a protocol using 2-amino-5-aryl-methylthiazole intermediates reacted with chloroacetyl chloride in dioxane with triethylamine as a base .
- Schiff Base Formation : The final step involves coupling the thiazole intermediate with 3-chlorobenzamide via an imine linkage under reflux in ethanol .
Q. How can researchers confirm the structural integrity of this compound?
- Methodological Answer : Use a combination of spectroscopic and crystallographic techniques:
- NMR Spectroscopy : Analyze and NMR to verify proton environments and carbon frameworks. For instance, the thiazole ring’s imine proton appears as a singlet near δ 8.5 ppm .
- X-Ray Crystallography : Resolve the crystal structure to confirm stereochemistry and hydrogen bonding patterns, as demonstrated in triazole-thione analogs (e.g., N–H···O and O–H···S interactions in ) .
- Mass Spectrometry : Confirm molecular weight via high-resolution MS (e.g., ESI-TOF) to match the theoretical mass .
Q. What biochemical pathways are potentially targeted by this compound?
- Methodological Answer : Structural analogs (e.g., ) suggest interactions with bacterial enzymes like acyl carrier protein synthase (ACPS) or phosphopantetheinyl transferases (PPTases), which are critical for fatty acid biosynthesis .
- Enzyme Inhibition Assays : Use purified PPTases in kinetic assays with NADH/NAD+ monitoring to assess inhibition potency.
- Pathway Analysis : Employ transcriptomics or metabolomics to identify downstream effects on lipid metabolism .
Advanced Research Questions
Q. How can contradictory bioactivity data between in vitro and in vivo models be resolved for this compound?
- Methodological Answer :
- Pharmacokinetic Profiling : Measure bioavailability, plasma protein binding, and metabolic stability (e.g., liver microsome assays) to identify discrepancies due to poor absorption or rapid clearance .
- Metabolite Identification : Use LC-MS/MS to detect active/inactive metabolites that may explain reduced efficacy in vivo .
- Dose-Response Optimization : Redesign animal studies with adjusted dosing regimens based on pharmacokinetic parameters .
Q. What strategies optimize the reaction yield of the 1,2,4-oxadiazole ring under varying conditions?
- Methodological Answer : Apply Design of Experiments (DoE) principles:
- Variable Screening : Test factors like solvent polarity (DMF vs. THF), temperature (25–80°C), and catalyst (e.g., KCO vs. EtN) using a fractional factorial design .
- Response Surface Modeling : Optimize parameters for maximum yield, as demonstrated in flow-chemistry syntheses () .
- Microwave Assistance : Reduce reaction time from hours to minutes while maintaining yield, as seen in triazolo-thiadiazole syntheses () .
Q. How does the electronic configuration of the oxadiazole-thiazole scaffold influence its binding affinity?
- Methodological Answer :
- Computational Modeling : Perform DFT calculations (e.g., Gaussian 09) to map electron density distributions. The oxadiazole’s electron-deficient ring may enhance π-π stacking with aromatic residues in enzyme active sites .
- Structure-Activity Relationship (SAR) : Synthesize analogs with substituents altering electron-withdrawing/donating effects (e.g., –NO, –OCH) and compare IC values .
- Crystallographic Docking : Use AutoDock Vina to simulate binding poses with target proteins (e.g., ACPS in ) .
Data Contradiction Analysis
Q. How should researchers address inconsistencies in reported antibacterial activity across studies?
- Methodological Answer :
- Strain-Specific Variability : Re-test the compound against standardized bacterial strains (e.g., ATCC controls) to rule out resistance mechanisms .
- Check Assay Conditions : Ensure consistent use of growth media (e.g., Mueller-Hinton agar vs. LB broth) and incubation times, which significantly affect MIC values .
- Synergy Studies : Evaluate combinatorial effects with known antibiotics to identify potentiating interactions masked in single-agent assays .
Tables for Key Data
Q. Table 1. Synthetic Optimization Parameters for Oxadiazole Formation
| Parameter | Tested Range | Optimal Value (Yield) | Reference |
|---|---|---|---|
| Solvent | DMF, THF, EtOH | DMF (82%) | |
| Temperature (°C) | 25, 50, 80 | 80 | |
| Catalyst | KCO, EtN | EtN |
Q. Table 2. Spectroscopic Signatures for Structural Confirmation
| Functional Group | NMR (δ, ppm) | NMR (δ, ppm) | IR (cm) |
|---|---|---|---|
| Thiazole Imine | 8.5 (s, 1H) | 165.2 | 1620 (C=N) |
| Oxadiazole C–N | – | 158.7, 167.4 | 1230 (N–O) |
| Benzamide Cl | – | 138.5 | 750 (C–Cl) |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
